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Compound of Interest

Compound Name: Biotin-PEG4-NHS

Cat. No.: B7840624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling,

storage, and application of Biotin-PEG4-NHS ester. This reagent is a widely used crosslinker

for the biotinylation of proteins, antibodies, and other biomolecules containing primary amines.

Understanding its properties and reactivity is crucial for successful conjugation and ensuring

laboratory safety.

Chemical and Physical Properties
Biotin-PEG4-NHS ester is a pegylated, amine-reactive biotinylation reagent. The N-

hydroxysuccinimide (NHS) ester group reacts efficiently with primary amines (-NH2) at a pH

range of 7-9 to form stable amide bonds.[1][2][3] The polyethylene glycol (PEG) spacer arm,

consisting of four ethylene glycol units, increases the hydrophilicity of the molecule, which in

turn imparts greater water solubility to the labeled biomolecule and helps to reduce

aggregation.[1][2][4] This flexible spacer also minimizes steric hindrance when the biotinylated

molecule interacts with avidin or streptavidin.[1][4]
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Property Value References

Molecular Weight 588.67 g/mol [1][2][5]

Chemical Formula C25H40N4O10S [1][5]

Spacer Arm Length 29 Å [1][2]

Net Mass Addition 473.22 g/mol [2]

Purity >95% [3][5]

Appearance
White to off-white/grey

amorphous solid
[5][6]

Safety and Hazard Information
According to available Safety Data Sheets (SDS), Biotin-PEG4-NHS ester is not classified as

a hazardous substance.[7][8] However, as a standard laboratory practice, appropriate personal

protective equipment should always be worn.

Hazard Identification Recommendation References

GHS Classification Not classified as a hazard [7][8]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [7]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 [7]

First Aid Measures:

Inhalation: Move to fresh air. If symptoms persist, seek medical attention.[8]

Skin Contact: Wash the affected area with copious amounts of water for at least 15 minutes.

[8] Although generally not irritating, if irritation occurs, seek medical advice.[7][8]

Eye Contact: Rinse opened eyes for several minutes under running water. If irritation

persists, consult a doctor.[7][8]
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Ingestion: Wash out the mouth with plenty of water. If symptoms persist, seek medical

attention.[8]

Handling and Storage
Proper handling and storage are critical to maintain the reactivity of Biotin-PEG4-NHS ester.

The NHS ester moiety is susceptible to hydrolysis, which increases with moisture and higher

pH.[2][9]

Condition Recommendation References

Storage Temperature -20°C [1][4][5][10]

Storage Conditions

Store in a dry, cool, and well-

ventilated place, protected

from light. Desiccate to prevent

moisture exposure.[4][5][10]

Stability

Stable for at least 2-4 years

when stored correctly in solid

form.[6][11]

Handling

Equilibrate the vial to room

temperature before opening to

avoid moisture condensation.

[2][12] Prepare solutions fresh

before use and discard any

unused reconstituted reagent.

[2][10]

Solubility
Biotin-PEG4-NHS ester exhibits good solubility in various solvents, which facilitates its use in

different experimental setups.
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Solvent Solubility References

Water 10 mg/mL [1][2][6]

DMSO Soluble (e.g., 30 mg/mL) [3][5][11]

DMF Soluble (e.g., 30 mg/mL) [3][5][11]

Ethanol 30 mg/mL [11]

PBS (pH 7.2) 5 mg/mL [11]

Reaction Chemistry and Experimental Protocols
The core reaction of Biotin-PEG4-NHS ester involves the nucleophilic attack of a primary

amine on the NHS ester, resulting in a stable amide bond and the release of N-

hydroxysuccinimide (NHS).[9][13] A competing reaction is the hydrolysis of the NHS ester in

aqueous solutions, which renders the reagent inactive.[9][14] The rate of hydrolysis increases

with pH.[9]

Biotin-PEG4-NHS ester

Tetrahedral Intermediate
Nucleophilic Attack

Inactive Carboxylic Acid

Competing Reaction

Primary Amine
(e.g., Lysine side chain)

Biotinylated Molecule
(Stable Amide Bond)
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Reaction mechanism of Biotin-PEG4-NHS ester with a primary amine.

General Protocol for Protein Biotinylation
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This protocol provides a general guideline for biotinylating a protein like an antibody.

Optimization may be required for specific applications.[2]

Protein Preparation: Dissolve the protein (1-10 mg) in an amine-free buffer at pH 7.2-8.5

(e.g., Phosphate Buffered Saline, PBS).[2][15] If the protein is in a buffer containing primary

amines (e.g., Tris), it must be exchanged into a suitable buffer via dialysis or a desalting

column.[2][15]

Reagent Preparation: Immediately before use, dissolve the Biotin-PEG4-NHS ester in an

anhydrous solvent like DMSO or DMF to prepare a stock solution (e.g., 10-20 mM).[2][12]

[13]

Conjugation Reaction: Add a 5- to 20-fold molar excess of the dissolved Biotin-PEG4-NHS
ester to the protein solution. The optimal molar ratio should be determined experimentally.

[12][16]

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2

hours on ice.[2][15]

Quenching (Optional): The reaction can be stopped by adding a buffer containing primary

amines, such as Tris or glycine.[9]

Purification: Remove non-reacted Biotin-PEG4-NHS ester and the NHS byproduct using a

desalting column, dialysis, or gel filtration.[2][15]

Storage: Store the biotinylated protein under conditions that are optimal for the non-

biotinylated protein.[2]
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General experimental workflow for protein biotinylation.

Applications
Biotin-PEG4-NHS ester is a versatile reagent used in a wide range of applications in molecular

biology, biochemistry, and drug development.

Protein and Antibody Labeling: For use in immunoassays such as ELISA, Western blotting,

and immunohistochemistry.[2][17]

Cell Surface Biotinylation: The water-solubility and membrane impermeability of this reagent

make it suitable for labeling proteins on the surface of living cells.[2]
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Affinity Purification: Biotinylated molecules can be purified from complex mixtures using

avidin or streptavidin-conjugated resins.[12][17]

Drug Delivery Systems: The PEG spacer can improve the pharmacokinetic properties of

biotinylated drug carriers.

Troubleshooting

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0016366_2161842_EZ_Link_NHS_SS_PEG4_Biotin_UG.pdf
https://www.creative-proteomics.com/resource/protein-biotinylation-techniques-analysis-applications.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7840624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause
Suggested
Solution

References

Low Labeling

Efficiency

Hydrolysis of NHS

ester: Reagent was

exposed to moisture

or dissolved in

aqueous buffer for too

long.

Prepare the NHS

ester solution

immediately before

use with an anhydrous

solvent. Perform the

reaction at 4°C to

minimize hydrolysis.

[2][14]

Suboptimal pH: The

pH of the reaction

buffer is too low.

Ensure the reaction

buffer pH is within the

optimal range of 7.2-

8.5.

[9][14]

Presence of primary

amines in the buffer:

Buffers like Tris or

glycine compete with

the target molecule for

the NHS ester.

Use an amine-free

buffer such as PBS,

bicarbonate, or

borate.

[2][9][14]

Protein Precipitation

Aggregation: The

biotinylated protein is

less soluble.

The hydrophilic PEG4

spacer is designed to

minimize this, but if it

occurs, consider

optimizing the degree

of labeling by reducing

the molar excess of

the biotin reagent.

[1][2]

High concentration of

organic solvent: The

final concentration of

DMSO or DMF from

the reagent stock is

too high.

Keep the final

concentration of the

organic solvent low

(typically <10%).

[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7840624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7840624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

